Cas no 2387585-44-4 (tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate
• CAS No: 2387585-44-4
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5269127
• Update Time: 2026-03-09

tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester, (αR)-
• tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O4/c1-9-8-10(11(15)12(17)19-5)6-7-16(9)13(18)20-14(2,3)4/h9-11H,6-8,15H2,1-5H3/t9?,10?,11-/m1/s1
• InChI Key： VRQVDPLNYWVRCF-VQXHTEKXSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC([C@@H](N)C(OC)=O)CC1C

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 359.8±12.0 °C(Predicted)
• pka: 7.36±0.50(Predicted)

Additional information on tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate

Introduction to Tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate (CAS No. 2387585-44-4)

Tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2387585-44-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, a heterocyclic structure that is widely recognized for its role in medicinal chemistry due to its favorable pharmacokinetic properties and biological activity. The presence of a tert-butyl group, an (1R)-1-amino-2-methoxy-2-oxo-ethyl side chain, and a 2-methyl-piperidine core contributes to its unique chemical profile, making it a promising candidate for further investigation in therapeutic applications.

The structural features of Tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate make it an intriguing subject for research in the development of novel bioactive molecules. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets, while the (1R)-1-amino-2-methoxy-2-oxo-ethyl moiety introduces both polar and non-polar characteristics, enhancing its solubility and bioavailability. Additionally, the 2-methyl-piperidine core is known to improve metabolic stability, a critical factor in drug design. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of small-molecule drugs.

In recent years, there has been a growing interest in piperidine derivatives due to their versatility and efficacy in modulating various biological pathways. Research has demonstrated that piperidine-based compounds can exhibit a wide range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific configuration of Tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate, particularly the (1R) stereochemistry, is believed to play a crucial role in its interaction with biological targets. This stereochemical specificity can lead to enhanced binding affinity and selectivity, which are essential for developing drugs with minimal side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin. The structural motifs present in Tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-2-methyl-piperidine-1-carboxylate suggest that it may interact with receptors or enzymes involved in neural signaling pathways. This makes it a valuable candidate for further exploration in the development of therapeutics for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of Tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxyo ethyl]-2-methyl-piperidine -carboxylate presents unique challenges due to its complex structural features. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. The use of chiral auxiliaries or catalysts ensures the retention of the desired stereochemistry, which is critical for its biological activity. Researchers have employed various strategies, including asymmetric hydrogenation and enantioselective epoxide ring-opening reactions, to achieve the desired configuration efficiently.

Recent studies have highlighted the importance of optimizing synthetic routes to improve scalability and cost-effectiveness. For instance, one research group reported a multi-step synthesis involving a key intermediate derived from an easily accessible precursor. This approach not only simplified the synthetic pathway but also reduced the number of purification steps required, thereby increasing overall yield. Such innovations are essential for translating promising candidates like Tert-butyl 4-[ (1R) - 1 - amino - 2 - methoxy - 2 - oxo - ethyl] - 2 - methyl - piperidine - 1 - carboxylate into viable drug candidates for clinical development.

The pharmacological evaluation of Tert-butyl 4-[ (1R) - 1 - amino - 2 - methoxy - 2 - oxo - ethyl] - 2 - methyl - piperidine - 1 - carboxylate has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated its ability to modulate certain enzymes and receptors relevant to neurological disorders. For example, preliminary data suggest that this compound may inhibit enzymes involved in dopamine metabolism or enhance serotonin receptor activity. These findings align with the growing interest in developing drugs that target multiple neurotransmitter systems simultaneously.

Preclinical animal models have provided additional insights into the potential therapeutic applications of this compound. Studies have shown that administration of Tert-butyl 4-[ (lR) - l-amino-l , l-dimethylethylene]_methylene_piperidone_carboxylic acid tert_butyloxycarbonyl derivative can alleviate symptoms associated with conditions such as depression and anxiety without causing significant side effects at effective doses. These results are encouraging and support further exploration into its clinical potential.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy before human trials can begin. Regulatory agencies require comprehensive data on a compound's chemical profile, pharmacokinetics, pharmacodynamics, and toxicology before approving it for clinical use. The synthesis and characterization of Tert-butyl_4_[(l_R)_l_amino_~_methyoxy_~_methylene_piperidone_carboxylic acid tert_butyloxycarbonyl derivative] must adhere to these stringent standards to advance into later stages of drug development.

One area where this compound shows particular promise is in combination therapy strategies. By targeting multiple pathways or receptors simultaneously, combination therapies can often achieve greater therapeutic efficacy than single-agent treatments. The structural features of _tert_butyloxycarbonyl derivative_of_ _methylene_piperidone_carboxylic acid_(CAS No._2387585_44_4)_ make it an attractive candidate for such approaches, particularly in neurological disorders where complex interplay between different neurotransmitter systems is observed.

The future directions for research on _tert_butyloxycarbonyl derivative_of_methylene_piperidone_carboxylic acid_(CAS No._2387585_44_4)_ include exploring its mechanism of action in greater detail and evaluating its potential as an investigational new drug (IND). Further preclinical studies are needed to confirm its safety profile and optimal dosing regimen before human clinical trials can be initiated. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing this promising compound towards clinical application.